Cas no 1256817-19-2 (Methyl 5-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate)

• Product Name: Methyl 5-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate
• CAS No: 1256817-19-2
• MF: C₈H₆FN₃O₂
• MW: 195.150544643402
• CID: 1088853
• PubChem ID: 71721032
• Update Time: 2025-04-20

Methyl 5-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate
• methyl 5-fluoro-2H-pyrazolo[3,4-b]pyridine-3-carboxylate
• DB-188090
• SCHEMBL16517041
• LTLCSMUVOGRSBX-UHFFFAOYSA-N
• Methyl5-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate
• 1256817-19-2
• DTXSID30856890

• Inchi： 1S/C8H6FN3O2/c1-14-8(13)6-5-2-4(9)3-10-7(5)12-11-6/h2-3H,1H3,(H,10,11,12)
• InChI Key： LTLCSMUVOGRSBX-UHFFFAOYSA-N
• SMILES： FC1C=NC2C(C=1)=C(C(=O)OC)NN=2

Computed Properties

• Exact Mass: 195.04440460g/mol
• Monoisotopic Mass: 195.04440460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.9Ų